2,4-Dimethylthiophene

• IUPAC Name: 2,4-dimethylthiophene
• InChI: InChI=1S/C6H8S/c1-5-3-6(2)7-4-5/h3-4H,1-2H3
• InChI Key: CPULIKNSOUFMPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C
• Molecular Formula: C6H8S
• DSSTOX Substance ID: DTXSID40213238
• Molecular Weight: 112.19 g/mol
• Boiling Point: 139.00 to 141.00 °C. @ 760.00 mm Hg
• CAS RN: 638-00-6

Description

2,4-Dimethylthiophene is a biochemical used for proteomics and food research. It has the molecular formula C6H8S, an average mass of 112.193 Da, and a monoisotopic mass of 112.034668 Da.

Synthesis Analysis

Thiophene derivatives, including 2,4-Dimethylthiophene, are synthesized through various methods such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The synthesis of 2,4-Dimethylthiophene involves the use of raw materials like 3-Methylthiophene, N,N-Dimethylformamide, Potassium hydroxide, Diethyl ether, Ethylene glycol, and n-Butyllithium.

Molecular Structure Analysis

The molecular structure of 2,4-Dimethylthiophene consists of a five-membered ring with sulfur and carbon atoms. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Thiophene-based analogs, including 2,4-Dimethylthiophene, undergo various nucleophilic, electrophilic, and radical reactions leading to substitution on a thiophene ring. These reactions are significant in the synthesis of thiophene derivatives.

Physical And Chemical Properties Analysis

2,4-Dimethylthiophene has a molecular weight of 112.193 and is soluble in most organic solvents like alcohol and ether but insoluble in water. More detailed thermophysical properties can be found in the literature.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory

Thiophene-based compounds have been proven to be effective drugs in the current disease scenario. .

Anti-Psychotic

. .

Anti-Arrhythmic

. This makes them a potential candidate for the treatment of heart rhythm disorders.

Anti-Anxiety

. This makes them a potential candidate for the treatment of anxiety disorders.

Anti-Fungal

. This makes them a potential candidate for the treatment of fungal infections.

Antioxidant

. This makes them a potential candidate for the treatment of diseases caused by oxidative stress.

Estrogen Receptor Modulating

. This makes them a potential candidate for the treatment of diseases related to estrogen receptors.

Safety and Hazards

2,4-Dimethylthiophene is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3). It is advised to handle it with protective gloves/clothing/eye protection/face protection and to avoid breathing its dust/fume/gas/mist/vapours/spray.

Future Directions

Thiophene-based analogs, including 2,4-Dimethylthiophene, have attracted the attention of researchers due to their wide range of applications in different disciplines. They are utilized in industrial chemistry and material science as corrosion inhibitors, in the fabrication of organic light-emitting diodes (OLEDs), and exhibit many pharmacological properties. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Mechanism of Action

Target of Action

2,4-Dimethylthiophene is a type of thiophene derivative . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications . They are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors , organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .

Mode of Action

Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . For example, suprofen, which has a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways due to their diverse pharmacological properties .

Pharmacokinetics

One study suggested that more detailed exposure information, comparative metabolism studies, and comprehensive toxicity data are required for a related compound, 2,5-dimethylthiophene .

Result of Action

Thiophene derivatives are known to exhibit a variety of biological effects due to their diverse pharmacological properties .

Action Environment

It is known that the chemical properties of thiophene derivatives can be influenced by various factors, including temperature, ph, and the presence of other chemicals .

Q & A

Q1: Where is 2,4-Dimethylthiophene encountered?

A1: 2,4-Dimethylthiophene is found in fluid catalytic cracking (FCC) gasoline [, , ]. It's also a product of ebonite's destructive distillation [] and can be generated during the ruminal fermentation of propylene glycol in cattle [].

Q2: How does the structure of 2,4-Dimethylthiophene relate to its formation in these contexts?

A2: 2,4-Dimethylthiophene likely forms in FCC gasoline through reactions involving larger sulfur-containing molecules that undergo cracking and rearrangement on catalysts like ZSM-5 and OTA [, ]. Its presence in ebonite distillation products suggests it's a structural unit within this rubber-sulfur copolymer []. The formation of 2,4-Dimethylthiophene during ruminal fermentation points to a complex metabolic pathway involving propylene glycol and sulfur-containing intermediates [].

Q3: Is 2,4-Dimethylthiophene just a byproduct, or does it have industrial relevance?

A3: While often a byproduct, 2,4-Dimethylthiophene serves as an intermediate in the synthesis of S-dimethenamid, an important organic compound [].

Q4: What are the challenges in synthesizing 2,4-Dimethylthiophene?

A4: Traditional synthesis of 2,4-Dimethylthiophene-3-amine, a key intermediate for S-dimethenamid, faced a bottleneck at the nitration step. This step's efficiency was significantly improved using orthogonal design technology [].

Q5: Can you elaborate on the role of 2,4-Dimethylthiophene in S-dimethenamid production?

A5: 2,4-Dimethylthiophene-3-amine is a crucial precursor to S-dimethenamid. Optimizing its synthesis is vital for large-scale, cost-effective production of this valuable compound [].

Q6: How do researchers study the behavior of 2,4-Dimethylthiophene in catalytic systems?

A6: Density Functional Theory (DFT) calculations are used to model the adsorption of 2,4-Dimethylthiophene and other alkylthiophenes on catalysts like MoS2 clusters. These simulations help understand its behavior during hydrodesulfurization (HDS) processes [].

Q7: Why is understanding the adsorption of 2,4-Dimethylthiophene on catalysts important?

A7: This understanding is crucial for developing efficient catalysts for hydrodesulfurization (HDS) processes. HDS is essential for removing sulfur from fuels, reducing sulfur dioxide emissions, and complying with environmental regulations [, , ].

Q8: What analytical techniques are employed to identify and quantify 2,4-Dimethylthiophene?

A8: Gas chromatography coupled with various detectors, including atomic emission detectors (GC-AED), sulfur chemiluminescence detectors (GC-SCD), and pulsed flame photometric detectors (GC-PFPD), are commonly used [, , ].

Q9: Why are these different detection methods necessary?

A9: Each detector offers specific advantages in terms of sensitivity, selectivity, and the ability to quantify different sulfur-containing compounds within complex mixtures like FCC gasoline [, ].

Q10: Are there any other interesting applications of 2,4-Dimethylthiophene?

A10: Research shows that 2,4-Dimethylthiophene, alongside other volatile sulfur compounds, contributes to the flavor profile of onions. The type of cut and storage conditions influence its concentration, impacting the overall sensory experience [].

Q11: How do these findings impact our understanding of food flavor?

A11: This research highlights the role of specific volatile sulfur compounds, including 2,4-Dimethylthiophene, in shaping onion flavor. It underscores how processing and storage can significantly influence the sensory qualities of food [].

Q12: Are there any concerns about the presence of 2,4-Dimethylthiophene in the environment?

A12: While this Q&A focuses on the scientific aspects of 2,4-Dimethylthiophene, its presence in ruminal gases from cattle treated with propylene glycol raises concerns about potential environmental impacts. This area requires further investigation [].